Cas no 2137606-06-3 (sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate)

• Product Name: sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate
• CAS No: 2137606-06-3
• MF: C₁₃H₁₆NNaO₅S
• MW: 321.324613571167
• CID: 6246022
• PubChem ID: 165864342
• Update Time: 2025-05-20

sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724536
• 2137606-06-3
• sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate

• Inchi： 1S/C13H17NO5S.Na/c1-13(2,3)19-12(15)14-6-7-18-11-8-9(20(16)17)4-5-10(11)14;/h4-5,8H,6-7H2,1-3H3,(H,16,17);/q;+1/p-1
• InChI Key： LLVITXJKSHBJNL-UHFFFAOYSA-M
• SMILES： S(C1C=CC2=C(C=1)OCCN2C(=O)OC(C)(C)C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 321.06468807g/mol
• Monoisotopic Mass: 321.06468807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1Ų

Additional information on sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate

Comprehensive Guide to Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate (CAS No. 2137606-06-3)

The compound Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate (CAS No. 2137606-06-3) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. This sulfinate derivative, featuring a benzoxazine core and a tert-butoxycarbonyl (Boc) protecting group, is widely utilized in drug discovery and medicinal chemistry. Its unique structure makes it a valuable intermediate for constructing complex bioactive molecules, particularly in the development of novel therapeutic agents.

One of the key features of Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate is its role as a versatile building block in organic synthesis. Researchers often employ this compound in cross-coupling reactions, sulfonation processes, and peptide modifications. The presence of the sulfinate group allows for efficient functionalization of aromatic systems, while the Boc-protected benzoxazine moiety provides stability during synthetic transformations. These properties have made it particularly relevant in the development of central nervous system (CNS) drugs and anti-inflammatory agents, addressing current healthcare challenges.

Recent advancements in green chemistry have highlighted the importance of compounds like Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate. With growing emphasis on sustainable synthesis and atom economy, this molecule's ability to participate in efficient transformations with minimal byproducts aligns well with modern pharmaceutical industry trends. Its applications extend to bioconjugation chemistry, where it serves as a linker for attaching small molecules to biological macromolecules, a technique crucial for developing targeted drug delivery systems and diagnostic probes.

The stability profile of Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate makes it particularly suitable for storage and transportation under standard laboratory conditions. Unlike many sulfinate derivatives, this compound demonstrates remarkable air stability and moisture resistance, attributed to its sodium salt form and protective Boc group. These characteristics have contributed to its growing popularity in high-throughput screening applications and combinatorial chemistry, where reliable reagent performance is essential.

From a structural perspective, the benzoxazine scaffold in Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate represents a privileged structure in medicinal chemistry. This heterocyclic system is known to interact with various biological targets, explaining its prevalence in drug candidate libraries. Current research focuses on modifying this core structure to develop new kinase inhibitors, GPCR modulators, and epigenetic regulators, addressing unmet medical needs in oncology and neurology.

The synthetic utility of Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate extends to asymmetric synthesis and chiral auxiliary applications. Pharmaceutical chemists value its potential for introducing stereochemical complexity into drug molecules, particularly in the development of single-enantiomer therapeutics. This aspect has gained importance with regulatory agencies emphasizing the importance of chiral purity in drug development, making such intermediates increasingly valuable.

Quality control aspects of Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate typically involve advanced analytical techniques. Modern laboratories employ HPLC-MS, NMR spectroscopy, and elemental analysis to verify the compound's purity and structural integrity. The development of robust analytical methods for this and related sulfinate derivatives has become a research focus area, supporting quality assurance in pharmaceutical manufacturing.

Looking toward future applications, Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate shows promise in proteolysis-targeting chimera (PROTAC) technology. This emerging therapeutic modality, which has gained significant attention in drug discovery circles, often requires specialized bifunctional linkers like this compound. Its ability to connect E3 ligase ligands with target protein binders positions it as a potential key player in next-generation targeted protein degradation strategies.

From a commercial perspective, the demand for Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate reflects broader trends in the pharmaceutical fine chemicals market. As drug discovery pipelines emphasize novel chemical entities and first-in-class therapies, specialized intermediates like this compound have seen steady growth. Suppliers typically offer it in research quantities to academic institutions and in larger scales to pharmaceutical development teams, with purity grades tailored to specific application requirements.

The environmental and safety profile of Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate has been carefully evaluated to meet modern laboratory standards. While all chemicals require proper handling, this compound's low volatility and moderate solubility profile contribute to its manageable risk assessment. Standard personal protective equipment and engineering controls are sufficient for safe handling in properly equipped research facilities.

In conclusion, Sodium 4-[(tert-butoxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-7-sulfinate (CAS No. 2137606-06-3) represents a sophisticated chemical tool with diverse applications in modern drug discovery and development. Its unique combination of structural features, synthetic versatility, and biological relevance ensures its continued importance in pharmaceutical research. As the industry advances toward more complex therapeutic targets and sophisticated drug modalities, specialized intermediates like this will undoubtedly play increasingly vital roles in shaping the future of medicine.